Cas no 2172595-21-8 (3-iodo-5-(methoxymethyl)-1-methyl-1H-1,2,4-triazole)

• Product Name: 3-iodo-5-(methoxymethyl)-1-methyl-1H-1,2,4-triazole
• CAS No: 2172595-21-8
• MF: C₅H₈IN₃O
• MW: 253.040992736816
• CID: 6069732
• PubChem ID: 165603030
• Update Time: 2025-06-13

3-iodo-5-(methoxymethyl)-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-iodo-5-(methoxymethyl)-1-methyl-1H-1,2,4-triazole
• EN300-1590916
• 2172595-21-8

• Inchi： 1S/C5H8IN3O/c1-9-4(3-10-2)7-5(6)8-9/h3H2,1-2H3
• InChI Key： QZXZBRTUFNIOSD-UHFFFAOYSA-N
• SMILES： IC1=NN(C)C(COC)=N1

Computed Properties

• Exact Mass: 252.97121g/mol
• Monoisotopic Mass: 252.97121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 39.9Ų

Additional information on 3-iodo-5-(methoxymethyl)-1-methyl-1H-1,2,4-triazole

Research Briefing on 3-iodo-5-(methoxymethyl)-1-methyl-1H-1,2,4-triazole (CAS: 2172595-21-8)

The compound 3-iodo-5-(methoxymethyl)-1-methyl-1H-1,2,4-triazole (CAS: 2172595-21-8) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 3-iodo-5-(methoxymethyl)-1-methyl-1H-1,2,4-triazole, which make it a promising candidate for further investigation. The presence of the iodomethyl and methoxymethyl groups on the triazole ring provides opportunities for further functionalization, enabling the development of novel derivatives with enhanced biological activity. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to modify this scaffold and explore its pharmacological potential.

In vitro and in vivo studies have demonstrated that 3-iodo-5-(methoxymethyl)-1-methyl-1H-1,2,4-triazole exhibits significant inhibitory activity against a range of enzymes and receptors implicated in various diseases. Notably, preliminary data suggest that this compound may act as a potent inhibitor of certain kinases involved in cancer progression. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties.

The potential therapeutic applications of 3-iodo-5-(methoxymethyl)-1-methyl-1H-1,2,4-triazole extend beyond oncology. Recent research has explored its utility in infectious diseases, where it has shown promising activity against bacterial and fungal pathogens. Additionally, its role in modulating immune responses is being investigated, opening new avenues for the treatment of autoimmune disorders.

Despite these encouraging findings, challenges remain in the development of 3-iodo-5-(methoxymethyl)-1-methyl-1H-1,2,4-triazole as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and formulation optimization. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance this compound toward clinical trials.

In conclusion, 3-iodo-5-(methoxymethyl)-1-methyl-1H-1,2,4-triazole represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and broad biological activity profile make it a valuable candidate for further research and development. Continued exploration of its therapeutic potential, coupled with innovative synthetic strategies, will likely yield significant advancements in the treatment of various diseases.